Cas no 2228299-04-3 (tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate
• CAS No: 2228299-04-3
• MF: C₁₅H₂₄N₂O₂S
• MW: 296.428262710571
• CID: 5891506
• PubChem ID: 165737040
• Update Time: 2025-06-21

tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate
• 2228299-04-3
• tert-butyl N-{1-amino-3-[3-(methylsulfanyl)phenyl]propan-2-yl}carbamate
• EN300-1882046

• Inchi： 1S/C15H24N2O2S/c1-15(2,3)19-14(18)17-12(10-16)8-11-6-5-7-13(9-11)20-4/h5-7,9,12H,8,10,16H2,1-4H3,(H,17,18)
• InChI Key： ZIHMDTWBVOCXNB-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.15584919g/mol
• Monoisotopic Mass: 296.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 89.6Ų

Additional information on tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate

Professional Introduction to Compound with CAS No. 2228299-04-3 and Product Name: *tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate*

The compound with the CAS number 2228299-04-3 and the product name tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The detailed analysis of its chemical properties, synthesis pathways, and emerging research applications provides a comprehensive understanding of its significance in modern pharmaceutical research.

In the realm of medicinal chemistry, the synthesis and characterization of novel carbamate derivatives have been a focal point for researchers seeking to develop innovative therapeutic agents. The compound in question, tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate, is a derivative of carbamate that exhibits unique structural and functional properties. The presence of a tert-butyl group and a substituted phenylpropan-2-yl moiety contributes to its distinct chemical behavior, making it a promising candidate for further investigation.

The molecular structure of this compound features a carbamate functional group attached to a tert-butyl group, which enhances its stability and reactivity. Additionally, the 1-amino group and the 3-(methylsulfanyl)phenylpropan-2-yl side chain introduce specific interactions that can be exploited for therapeutic purposes. These structural features make it an attractive scaffold for designing molecules with targeted biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate and biological targets, providing insights into its potential therapeutic efficacy. These computational studies have been instrumental in guiding experimental design and optimizing drug-like properties.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions, nucleophilic substitutions, and protective group strategies. Each step must be carefully controlled to ensure high yield and purity. The use of advanced synthetic methodologies has allowed for the efficient preparation of complex derivatives like this one, facilitating further exploration of their biological activities.

In the context of drug discovery, carbamate derivatives have shown promise as inhibitors of various enzymes and receptors involved in disease pathways. The structural features of tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate suggest that it may interact with specific targets relevant to conditions such as inflammation, neurodegeneration, and metabolic disorders. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes, making it a valuable candidate for further pharmacological investigation.

The role of natural product-inspired scaffolds in drug development cannot be overstated. Many successful drugs have been derived from natural products or their modified analogs. The structural motifs present in tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate, particularly the phenylpropanoid backbone, are reminiscent of structures found in nature. This connection to natural products provides a rich foundation for developing new therapeutic agents with improved efficacy and reduced side effects.

The growing interest in personalized medicine has also influenced the design of novel compounds like this one. By tailoring molecular structures to target specific genetic or environmental factors, researchers aim to develop treatments that are more effective for individual patients. The versatile nature of carbamate derivatives allows for modifications that can enhance their specificity and selectivity, aligning with the principles of personalized medicine.

Ethical considerations are paramount in pharmaceutical research, particularly when developing new therapeutic agents for human use. The synthesis and testing of compounds like tert-butyl N-{1-amino-3-3-(methylsulfanyl)phenylpropan-2-yl}carbamate must adhere to stringent regulatory standards to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into safe and effective treatments for patients worldwide.

The future directions for research on this compound include exploring its mechanisms of action in detail and evaluating its potential as a lead compound for drug development. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications or provide insights into disease mechanisms. As our understanding of biology continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.